Cas no 1806996-18-8 (5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine
• CAS No: 1806996-18-8
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881149
• Update Time: 2025-05-20

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-7-3(5(8)9)2-4(12)6(10)11-7/h2,5,12H,1H3
• InChI Key： MIXWCBBZCGGZLK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1OC)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine

Professional Introduction to 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine (CAS No. 1806996-18-8)

5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine (CAS No. 1806996-18-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of multiple fluorine atoms and functional groups such as hydroxyl and methoxy makes it a versatile intermediate for synthesizing complex molecules.

The Difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and therapeutic agents. Recent research has highlighted the role of difluoromethyl-substituted compounds in improving pharmacokinetic properties, which is crucial for the efficacy and safety of new drugs.

In the context of contemporary pharmaceutical research, 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine has been explored as a key building block in the synthesis of novel pyridine derivatives. These derivatives are of particular interest because they can serve as scaffolds for developing drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The combination of fluoro and hydroxyl groups in this compound contributes to its reactivity and adaptability, making it a valuable asset in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. By incorporating 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine into kinase inhibitor designs, researchers can achieve higher selectivity and potency. For instance, studies have demonstrated that pyridine-based inhibitors can effectively modulate kinase activity by binding to specific pockets on the enzyme's surface.

The methoxy group in this compound also contributes to its chemical diversity, allowing for further functionalization through various synthetic strategies. This flexibility makes it an ideal candidate for exploring different drug design paradigms. Researchers have leveraged this property to develop compounds with enhanced solubility and bioavailability, which are essential factors for clinical success.

Recent advancements in computational chemistry have further enhanced the utility of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine. Molecular modeling techniques have enabled scientists to predict the binding interactions between this compound and biological targets with remarkable accuracy. This has accelerated the drug discovery process by allowing for rapid screening of potential candidates before experimental validation.

The hydroxyl group present in the molecule also plays a significant role in its biological activity. Hydroxyl-containing compounds are known for their ability to engage in hydrogen bonding interactions, which can be crucial for achieving high-affinity binding to biological targets. This property has been exploited in the design of probes for biochemical assays and as intermediates for synthesizing more complex molecules.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-hydroxy-6-methoxypyridine (CAS No. 1806996-18-8) is a multifaceted compound with substantial potential in pharmaceutical research. Its unique structural features, including the Difluoromethyl, fluoro, hydroxyl, and methoxy groups, make it an invaluable tool for developing innovative therapeutic agents. The ongoing research in this area continues to uncover new applications and synthetic possibilities, solidifying its importance in modern drug discovery.